Cas no 892869-60-2 (Oleana-2,12-dieno[2,3-d]isoxazol-28-oic acid phenylmethyl ester)

Oleana-2,12-dieno[2,3-d]isoxazol-28-oic acid phenylmethyl ester structure
892869-60-2 structure
Product Name:Oleana-2,12-dieno[2,3-d]isoxazol-28-oic acid phenylmethyl ester
CAS No:892869-60-2
MF:C38H51NO3
MW:569.816451311111
CID:69380
PubChem ID:102600919
Update Time:2025-04-18

Oleana-2,12-dieno[2,3-d]isoxazol-28-oic acid phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Oleana-2,12-dieno[2,3-d]isoxazol-28-oic acid phenylmethyl ester
    • 1,2,4,5-BENZENETETRACARBOXYLIC DIANHYDRIDE
    • benzyl (1R,2S,5S,10S,14R,15R,23R)-1,2,8,8,15,22,22-heptamethyl-20-oxa-19-azahexacyclo[12.11.0.02,11.05,10.015,23.017,21]pentacosa-11,17(21),18-triene-5-carboxylate
    • 892869-60-2
    • Inchi: 1S/C38H51NO3/c1-33(2)17-19-38(32(40)41-24-25-11-9-8-10-12-25)20-18-36(6)27(28(38)22-33)13-14-30-35(5)21-26-23-39-42-31(26)34(3,4)29(35)15-16-37(30,36)7/h8-13,23,28-30H,14-22,24H2,1-7H3/t28-,29-,30+,35-,36+,37+,38-/m0/s1
    • InChI Key: NUSXUYYNYVGSFF-RXLVGJJOSA-N
    • SMILES: O1C2=C(C=N1)C[C@@]1(C)[C@H](C2(C)C)CC[C@@]2(C)[C@]3(C)CC[C@@]4(C(=O)OCC5C=CC=CC=5)CCC(C)(C)C[C@H]4C3=CC[C@@H]21

Computed Properties

  • Exact Mass: 569.38700
  • Monoisotopic Mass: 569.38689449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 4
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33000
  • LogP: 9.23340

Oleana-2,12-dieno[2,3-d]isoxazol-28-oic acid phenylmethyl ester Related Literature

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